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Technical Support Center: Copper Sulfide
Flotation
This guide provides in-depth troubleshooting for researchers and scientists encountering

challenges with sticky froth during the flotation of copper sulfide ores using dithiophosphate

collectors. Our focus is on providing not just solutions, but a deeper understanding of the

underlying chemical and physical phenomena to empower you in your experimental work.

Introduction to Dithiophosphates and Froth Stability
in Copper Flotation
Dithiophosphates are a class of thiol collectors widely used in the flotation of sulfide minerals,

including those of copper.[1][2][3] They are valued for their collecting power and, in some

cases, their selectivity against iron sulfides like pyrite, particularly in neutral to weakly alkaline

conditions.[1] Unlike xanthates, another common collector, dithiophosphates are more stable in

acidic environments.[4] Some dithiophosphates also possess inherent frothing properties,
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which can be a double-edged sword.[1][5] While this can reduce the need for additional frother,

it can also contribute to challenging froth conditions, such as the "sticky froth" phenomenon.

Sticky froth is characterized by high viscosity and stability, which can impede the proper

drainage of entrained gangue minerals and water, leading to a lower concentrate grade.[6][7][8]

This guide will address the common causes of sticky froth when using dithiophosphates and

provide systematic troubleshooting strategies.

Frequently Asked Questions (FAQs)
Q1: What are the primary causes of sticky froth in copper sulfide flotation when using

dithiophosphates?

A1: Sticky froth is typically a multifactorial issue stemming from a combination of chemical and

physical factors. The most common culprits include:

Excessive Dithiophosphate Dosage: Some dithiophosphates have inherent frothing

capabilities.[1][5] An overdose can lead to the formation of an overly stable and viscous froth.

[9]

Presence of Clay Minerals: Clay minerals, particularly swelling clays like bentonite, are

notorious for increasing pulp viscosity and creating stable, difficult-to-manage froths.[6][10]

[11][12] This is due to the formation of network structures within the slurry.[10][12]

High Slime Content: Extremely fine particles, or slimes, increase the pulp's viscosity and

surface area, leading to higher reagent consumption and the formation of overly stable

froths.[13][14][15]

Inappropriate Frother Selection or Dosage: The interaction between the dithiophosphate

collector and the frother is crucial.[7] An incompatible frother or an excessive dosage can

exacerbate froth stability issues.[13][16]

Pulp Chemistry (pH): The pH of the pulp influences the surface properties of minerals and

the effectiveness of reagents. While dithiophosphates are relatively stable, pH can affect the

dispersion of gangue minerals and overall froth characteristics.[4][17]

Q2: How does the type of dithiophosphate affect froth properties?
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A2: Dithiophosphates are a family of collectors with varying alkyl groups (e.g., diethyl, dibutyl).

The length and structure of these hydrocarbon chains influence their collecting strength and

frothing properties. Generally, longer alkyl chains can lead to greater hydrophobicity and

potentially more pronounced frothing action. For instance, ammonium dibutyl dithiophosphate

is known to have both collecting and foaming properties.[1][7] When selecting a

dithiophosphate, it's essential to consider its specific characteristics and how they align with

your ore mineralogy and process conditions.

Q3: Can sticky froth lead to poor copper recovery?

A3: While it may seem counterintuitive, an overly stable, sticky froth can indeed lead to lower

copper recovery. This is because the high viscosity of the froth can hinder the transport of

valuable mineral-laden bubbles to the collection launder.[6][18] The froth can become

overloaded, leading to the loss of valuable minerals back into the pulp.[13] Furthermore, the

poor drainage associated with sticky froths results in a lower grade concentrate due to the

entrainment of gangue particles.[19][20]

Troubleshooting Guides
Problem 1: Overly Stable and Viscous Froth After
Dithiophosphate Addition
This is a common issue, particularly when working with ores containing fine particles or clays.

Initial Diagnosis:

Review Reagent Dosages: Are you operating within the recommended dosage range for

your specific dithiophosphate and frother?

Characterize Your Ore: Have you analyzed your ore for the presence of clay minerals and

slimes?

Observe Froth Characteristics: Is the froth slow-moving and does it have a "soapy" or

reflective appearance?[21] This can be an indicator of excessive frother or collector with

frothing properties.

Troubleshooting Workflow:
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Caption: Troubleshooting workflow for sticky froth.

Experimental Protocols:

Collector Dosage Optimization:

Prepare a series of flotation tests with identical ore samples and reagent conditions,

except for the dithiophosphate dosage.

Start with a dosage 25% below your current level and increase it in 10-15% increments

across the tests.

Observe the froth characteristics (mobility, bubble size, stability) and analyze the

concentrate grade and recovery for each test.

Plot a grade-recovery curve to identify the optimal dosage that balances performance with

manageable froth properties.

Frother Evaluation:

If reducing the collector dosage is insufficient, test alternative frothers.

Consider frothers with different properties, such as those that produce more brittle froths

(e.g., some alcohol-based frothers like MIBC) versus those that create more persistent

froths (e.g., glycol-based frothers).[17][22]

Perform a similar series of tests, keeping the dithiophosphate dosage constant while

varying the frother type and dosage.

Problem 2: Poor Concentrate Grade Due to Gangue
Entrainment in a Sticky Froth
High froth stability often leads to the mechanical recovery of fine gangue particles with the

water in the froth.[19][20]

Initial Diagnosis:
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Analyze Concentrate Mineralogy: Is the concentrate diluted with non-sulfide gangue,

particularly clays or fine silicates?

Measure Water Recovery: Is an excessive amount of water reporting to the concentrate?

High water recovery is strongly linked to gangue entrainment.

Check Pulp Viscosity: Is the pulp noticeably thick or viscous? This can be an indicator of

issues with clay minerals.[11]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor concentrate grade.

Experimental Protocols:

Application of Dispersants:

If clay minerals are present, introduce a dispersant such as sodium silicate.[17][23]

Start with a low dosage (e.g., 50-100 g/t) and increase incrementally in subsequent tests.

Dispersants work by increasing the negative charge on clay particles, causing them to

repel each other and reducing pulp viscosity.[3]

Monitor both pulp viscosity (if possible) and flotation performance (grade and recovery).

Pulp Density Adjustment:

High pulp density can increase viscosity and worsen entrainment.[13][15]

Conduct flotation tests at varying pulp densities (e.g., 25%, 30%, 35% solids by weight) to

find an optimum that allows for good particle-bubble contact without excessive viscosity.

pH Modification:

The pH can influence the dispersion of gangue minerals.[17]
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For copper sulfide flotation with dithiophosphates, a pH range of 8-10 is often effective.[24]

[25] In some cases, a higher pH (e.g., up to 11-12 in cleaner circuits) can help depress

pyrite.[26]

Conduct tests at different pH levels to assess the impact on both copper recovery and

gangue rejection.

Data Summary Tables
Table 1: Typical Reagent Dosage Ranges for Copper Sulfide Flotation

Reagent Type Reagent Example
Typical Dosage
(g/t)

Purpose

Collector Dithiophosphates 10 - 100

Renders copper

sulfides hydrophobic.

[1][3]

Frother MIBC, Glycols 5 - 50

Stabilizes air bubbles

to form a froth.[22][27]

[28]

pH Modifier Lime, Soda Ash 100 - 2000+

Adjusts pulp pH to

optimize selectivity.

[17][23]

Dispersant Sodium Silicate 50 - 500

Disperses fine gangue

particles, especially

clays.[3][17]

Depressant Cyanide, Zinc Sulfate 5 - 50

Depresses unwanted

sulfide minerals (e.g.,

pyrite, sphalerite).[17]

[28]

Table 2: Influence of Key Parameters on Froth Properties
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Parameter Effect of Increase Potential Negative Impact

Dithiophosphate Dosage

Increased hydrophobicity,

potentially increased froth

stability.[9][29]

Overly stable, "sticky" froth;

potential for reduced

selectivity.[9]

Frother Dosage
Increased froth stability,

smaller bubble size.[16][20]

Over-frothing, increased water

recovery and gangue

entrainment.[13][20]

Pulp pH

Can improve selectivity by

depressing other sulfides (e.g.,

pyrite with lime).[17][26]

May affect collector adsorption

and froth characteristics.[4]

Airflow Rate
Increased bubble velocity and

potentially higher recovery.[30]

Froth overloading, loss of

valuable minerals.[13]

Pulp Density

Increased particle

concentration, potentially

higher throughput.

Increased pulp viscosity,

hindered bubble movement,

increased entrainment.[13][15]

Concluding Remarks
Troubleshooting sticky froth in copper sulfide flotation is a systematic process of identifying the

root cause and making controlled adjustments to your experimental parameters. By

understanding the interplay between your ore mineralogy, reagent chemistry, and operational

variables, you can effectively mitigate these challenging froth conditions and achieve both high-

grade and high-recovery flotation of your copper sulfide minerals. Always remember to change

one variable at a time during your troubleshooting experiments to clearly identify the impact of

each adjustment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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